Cas no 408526-47-6 (Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci))

Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci) structure
408526-47-6 structure
Product Name:Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci)
CAS No:408526-47-6
MF:C9H14O
MW:138.206862926483
CID:2183084
PubChem ID:20239945
Update Time:2025-04-21

Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci) Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci)
    • ETHANONE, 1-(6-METHYL-1-CYCLOHEXEN-1-YL)-
    • Ethanone,1-(6-methyl-1-cyclohexen-1-yl)-(9ci)
    • DB-287143
    • SCHEMBL1783730
    • 408526-47-6
    • Inchi: 1S/C9H14O/c1-7-5-3-4-6-9(7)8(2)10/h6-7H,3-5H2,1-2H3
    • InChI Key: IOSIUOQFBVPZPC-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CCCCC1C

Computed Properties

  • Exact Mass: 138.104
  • Monoisotopic Mass: 138.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 2.2

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